Aviax (TN)
Overview
Description
Semduramicin sodium is a C-glycosyl compound.
Scientific Research Applications
Anticoccidial Efficacy
Aviax, known chemically as semduramicin, shows significant anticoccidial efficacy. It's particularly effective against various species of Eimeria, a parasite causing coccidiosis in poultry. Semduramicin is used in feed to control mortality, lesions, and weight gain depression caused by these parasites. Studies have demonstrated its broad-spectrum anticoccidial activity and better performance in some aspects compared to other treatments like salinomycin, maduramicin, and monensin (Logan et al., 1993).
Safety and Efficacy in Poultry
The safety and efficacy of Aviax, specifically the Aviax 5% formulation containing semduramicin sodium, have been evaluated for use in chickens. This ionophore anticoccidial is used to control coccidiosis in chickens at specific doses and has been shown not to induce resistance or cross-resistance to antimicrobials of human and animal relevance. However, its use in feed is not compatible with concurrent use of certain other drugs like tiamulin, and there are considerations regarding environmental impact and safety for non-target organisms (Rychen et al., 2018).
Dose Titration for Optimal Efficacy
Further research has focused on determining the optimum level of semduramicin for use, with studies showing that concentrations around 25 ppm in feed are most effective. This concentration strikes a balance between controlling coccidiosis and ensuring weight gain and overall health in broiler chicks (McKenzie et al., 1993).
Environmental Considerations
Studies have also examined the environmental impact of semduramicin sodium, particularly concerning soil and water ecosystems. The use of semduramicin in feed for chickens up to 25 mg/kg complete feed does not pose significant risks for groundwater or aquatic compartments, though there may be concerns for terrestrial compartments (Bampidis et al., 2022).
properties
Molecular Formula |
C45H75NaO16 |
|---|---|
Molecular Weight |
895.1 g/mol |
IUPAC Name |
sodium;2-[(2R,4S,5R)-2,4-dihydroxy-6-[(1R)-1-[(2S,5R,7S,8R,9S)-7-hydroxy-2-[(2R,5S)-5-[(2R,3S,5R)-5-[(2S,3S,5R,6S)-6-hydroxy-3,5,6-trimethyloxan-2-yl]-3-[(2S,5S,6R)-5-methoxy-6-methyloxan-2-yl]oxyoxolan-2-yl]-5-methyloxolan-2-yl]-2,8-dimethyl-1,10-dioxaspiro[4.5]decan-9-yl]ethyl]-5-methoxy-3-methyloxan-2-yl]acetate |
InChI |
InChI=1S/C45H76O16.Na/c1-22-18-23(2)43(9,50)58-36(22)30-19-31(55-34-13-12-29(52-10)27(6)54-34)40(56-30)42(8)15-14-32(57-42)41(7)16-17-44(61-41)20-28(46)24(3)37(59-44)25(4)38-39(53-11)35(49)26(5)45(51,60-38)21-33(47)48;/h22-32,34-40,46,49-51H,12-21H2,1-11H3,(H,47,48);/q;+1/p-1/t22-,23+,24+,25+,26?,27+,28-,29-,30+,31-,32+,34-,35-,36-,37-,38?,39+,40+,41-,42-,43-,44+,45+;/m0./s1 |
InChI Key |
JXRFTGPGWGUBQB-PTYRUFBASA-M |
Isomeric SMILES |
C[C@H]1C[C@H]([C@@](O[C@@H]1[C@H]2C[C@@H]([C@@H](O2)[C@@]3(CC[C@@H](O3)[C@@]4(CC[C@@]5(O4)C[C@@H]([C@H]([C@H](O5)[C@@H](C)C6[C@@H]([C@H](C([C@](O6)(CC(=O)[O-])O)C)O)OC)C)O)C)C)O[C@H]7CC[C@@H]([C@H](O7)C)OC)(C)O)C.[Na+] |
SMILES |
CC1CC(C(OC1C2CC(C(O2)C3(CCC(O3)C4(CCC5(O4)CC(C(C(O5)C(C)C6C(C(C(C(O6)(CC(=O)[O-])O)C)O)OC)C)O)C)C)OC7CCC(C(O7)C)OC)(C)O)C.[Na+] |
Canonical SMILES |
CC1CC(C(OC1C2CC(C(O2)C3(CCC(O3)C4(CCC5(O4)CC(C(C(O5)C(C)C6C(C(C(C(O6)(CC(=O)[O-])O)C)O)OC)C)O)C)C)OC7CCC(C(O7)C)OC)(C)O)C.[Na+] |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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